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Compound of Interest

Compound Name: 1,4-Oxazepan-5-one

Cat. No.: B088573 Get Quote

This document provides immediate, essential safety and logistical information for the handling

of 1,4-Oxazepan-5-one in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure personal safety and minimize

environmental impact.

Hazard Assessment and Safety Overview
1,4-Oxazepan-5-one is classified under the Globally Harmonized System (GHS) with the

following hazard statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

A conservative approach to handling, including the use of engineering controls and appropriate

personal protective equipment (PPE), is mandatory to mitigate these risks.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for laboratory operations involving 1,4-
Oxazepan-5-one. The selection of PPE should be based on a thorough risk assessment of the

specific procedures being performed.
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Operation Recommended PPE Rationale

Weighing and Aliquoting

(Solid)

- Disposable lab coat with knit

cuffs- Double nitrile gloves-

Chemical splash goggles with

side shields- N95 or higher

rated respirator

To prevent inhalation of

airborne particles and to

protect the skin and eyes from

contact with the irritant

compound.

Solution Preparation

- Disposable lab coat with knit

cuffs- Nitrile gloves- Chemical

splash goggles

To protect against splashes of

the dissolved compound which

can cause skin and serious

eye irritation.

General Laboratory Handling

- Lab coat- Nitrile gloves-

Safety glasses with side

shields

To provide a basic level of

protection during routine

handling where the risk of

splashes or aerosol generation

is low.

Spill Cleanup

- Disposable gown- Double

nitrile gloves- Chemical splash

goggles- N95 or higher rated

respirator

To provide enhanced

protection during cleanup of

spills, which may involve

higher concentrations and

potential for aerosol

generation.

Operational Plan: Step-by-Step Handling Procedures
Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary PPE as outlined in the table above.

Prepare a designated waste container for solid and liquid chemical waste.

Have a spill kit readily accessible.

Weighing and Transfer:
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Perform all weighing and transfer of solid 1,4-Oxazepan-5-one within a chemical fume

hood to minimize inhalation exposure.

Use a dedicated spatula and weigh boat.

Handle the compound gently to avoid creating dust.

Dissolution:

Add the solvent to the weighed 1,4-Oxazepan-5-one in a suitable container within the

fume hood.

Cap the container securely before mixing or vortexing.

Post-Handling:

Decontaminate the spatula and any reusable equipment with an appropriate solvent,

collecting the rinsate as hazardous liquid waste.

Wipe down the work surface of the fume hood.

Remove PPE in the correct order to prevent cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 1,4-Oxazepan-5-one and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: All solid waste contaminated with 1,4-Oxazepan-5-one (e.g., gloves, weigh

boats, paper towels, vials) must be collected in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Unused solutions of 1,4-Oxazepan-5-one and solvent rinsates should be

collected in a designated, labeled hazardous waste container for liquids. Do not dispose of

solutions down the drain.
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Decontamination: Glassware and equipment that have come into contact with the compound

should be rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.

Waste Pickup: Follow your institution's established procedures for the pickup and disposal of

chemical waste.

Experimental Workflow and Safety Protocol
The following diagram illustrates the standard workflow for safely handling 1,4-Oxazepan-5-
one in a laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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